Cas no 2314-54-7 (Carbonotrithioic acid,diphenyl ester)

• Product Name: Carbonotrithioic acid,diphenyl ester
• CAS No: 2314-54-7
• MF: C₁₃H₁₀S₃
• MW: 262.413499355316
• CID: 279744
• PubChem ID: 292260
• Update Time: 2025-04-19

Carbonotrithioic acid,diphenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonotrithioic acid,diphenyl ester
• Diphenyl trithiocarbonate
• Di(phenylthio)methanethione
• Diphenyltrithiocarbonat
• Diphenyl-trithiocarbonat
• Phenyltrithiocarbonat
• Trithiocarbonic acid diphenyl ester
• Trithiokohlensaeure-diphenylester
• Trithio-kohlensaeure-diphenylester
• UHXNHMBEGXLRMF-UHFFFAOYSA-N
• NSC-157932
• AB-131/40897085
• Carbonic acid, trithio-, diphenyl ester
• Phenyl trithiocarbonate
• 2314-54-7
• bis(phenylsulfanyl)methanethione
• Diphenyl carbonotrithioate
• SCHEMBL3073488
• DTXSID50945816
• Carbonotrithioic acid, diphenyl ester
• NSC157932

• Inchi： 1S/C13H10S3/c14-13(15-11-7-3-1-4-8-11)16-12-9-5-2-6-10-12/h1-10H
• InChI Key： UHXNHMBEGXLRMF-UHFFFAOYSA-N
• SMILES： S(C(=S)SC1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 261.9946
• Monoisotopic Mass: 261.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 430.1°Cat760mmHg
• Flash Point: 213.9°C
• Refractive Index: 1.721
• PSA: 0
• LogP: 4.85590